Methyl Formate
Methyl Formate
Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
Brand Name:
Vulcanchem
CAS No.:
107-31-3
VCID:
VC0043022
InChI:
InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3
SMILES:
COC=O
Molecular Formula:
C2H4O2
HCOOCH3
C2H4O2
HCOOCH3
C2H4O2
Molecular Weight:
60.05 g/mol
Methyl Formate
CAS No.: 107-31-3
Reference Standards
VCID: VC0043022
Molecular Formula: C2H4O2
HCOOCH3
C2H4O2
Molecular Weight: 60.05 g/mol
| CAS No. | 107-31-3 |
|---|---|
| Product Name | Methyl Formate |
| Molecular Formula | C2H4O2 HCOOCH3 C2H4O2 |
| Molecular Weight | 60.05 g/mol |
| IUPAC Name | methyl formate |
| Standard InChI | InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3 |
| Standard InChIKey | TZIHFWKZFHZASV-UHFFFAOYSA-N |
| SMILES | COC=O |
| Canonical SMILES | COC=O |
| Boiling Point | 88.7 °F at 760 mm Hg (NTP, 1992) 31.7 °C 31.5 °C 32 °C 89°F |
| Colorform | Colorless liquid [Note: A gas above 89 degrees F]. |
| Density | 0.977 at 68 °F (USCG, 1999) 0.987 at 15 °C/15 °C Relative density (water = 1): 0.97 0.98 |
| Flash Point | -26 °F (NTP, 1992) -2 °F (-19 °C) (Closed Cup) -19 °C -26°F -2°F |
| Melting Point | -147.6 °F (NTP, 1992) -99.0 °C -99.8 °C -100 °C -148°F |
| Physical Description | Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a pleasant odor. Colorless liquid with a pleasant odor. [Note: A gas above 89°F.] |
| Description | Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air. Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol. |
| Solubility | greater than or equal to 100 mg/mL at 72° F (NTP, 1992) 4.40 M 28.35 kJ/mol at 25 °C Soluble in ether, chloroform; miscible with ethanol In water, 230,000 mg/L at 25 °C Solubility in water, g/100ml at 20 °C: 30 (good) 30% |
| Synonyms | methyl formate methyl formate, 18O-methyl ester-labeled methyl formate, formic-18O-acid-O-methyl-labeled methyl formate, hydride |
| Vapor Density | 2.07 (NTP, 1992) (Relative to Air) 2.07 (Air= 1) Relative vapor density (air = 1): 2.1 2.07 |
| Vapor Pressure | 400 mm Hg at 61 °F ; 476 mm Hg at 68° F (NTP, 1992) 585.73 mmHg 585.7 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 20 °C: 64 476 mmHg |
| PubChem Compound | 7865 |
| Last Modified | Nov 11 2021 |
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